Cas no 2248315-75-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate is a specialized organic compound featuring a phthalimide core linked to a 2-(butan-2-yloxy)benzoate moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The compound's ester and ether functionalities enhance its versatility in coupling reactions, while the isoindole-1,3-dione group contributes to stability under various conditions. Its well-defined molecular architecture allows for precise modifications, facilitating the development of target molecules with tailored properties. Suitable for research applications, this compound offers synthetic chemists a reliable building block for constructing complex frameworks. Handling should adhere to standard laboratory safety protocols due to its potential reactivity.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate structure

2248315-75-3 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate

CAS No:2248315-75-3

MF:C₁₉H₁₇NO₅

MW:339.341985464096

CID:5862654

PubChem ID:165761785

Update Time:2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

- EN300-6517793
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate
- 2248315-75-3
- Inchi： 1S/C19H17NO5/c1-3-12(2)24-16-11-7-6-10-15(16)19(23)25-20-17(21)13-8-4-5-9-14(13)18(20)22/h4-12H,3H2,1-2H3
- InChI Key： AIJPFHYAYGBYIF-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)CC

Computed Properties

Exact Mass: 339.11067264g/mol
Monoisotopic Mass: 339.11067264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 510
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 72.9Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6517793-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate	2248315-75-3	0.05g	$719.0	2023-05-30
Enamine	EN300-6517793-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate	2248315-75-3	0.1g	$755.0	2023-05-30
Enamine	EN300-6517793-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate	2248315-75-3	0.25g	$789.0	2023-05-30
Enamine	EN300-6517793-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate	2248315-75-3	0.5g	$823.0	2023-05-30
Enamine	EN300-6517793-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate	2248315-75-3	1g	$857.0	2023-05-30
Enamine	EN300-6517793-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate	2248315-75-3	2.5g	$1680.0	2023-05-30
Enamine	EN300-6517793-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate	2248315-75-3	5g	$2485.0	2023-05-30
Enamine	EN300-6517793-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate	2248315-75-3	10g	$3683.0	2023-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate

Compound CAS No. 2248315-75-3: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate

The compound with CAS number 2248315-75-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of benzoate derivatives, which are widely studied for their applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzoate group attached to a substituted isoindole moiety, making it a promising candidate for various chemical reactions and biological assays.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate through multi-step reactions involving coupling agents and protecting groups. The isoindole ring system is particularly interesting due to its rigid structure and ability to participate in π–π interactions, which are crucial for drug design and molecular recognition studies.

One of the most notable features of this compound is its potential as a precursor for more complex molecules. Researchers have explored its reactivity under various conditions, including nucleophilic aromatic substitution and cross-coupling reactions. These studies have revealed that the compound exhibits excellent stability under mild reaction conditions, making it suitable for large-scale synthesis in industrial settings.

The benzoate group in this compound plays a critical role in its reactivity and solubility properties. The presence of the butanoyloxy substituent further enhances the compound's versatility by introducing a hydrophobic tail that can be tailored for specific applications. Recent studies have demonstrated that this compound can be used as a building block for constructing bioactive molecules with potential anti-inflammatory and antioxidant properties.

In terms of physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(butan-2-yloxy)benzoate has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, indicating its potential use in optoelectronic materials.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Studies suggest that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life when used responsibly. These findings are particularly important for industries relying on green chemistry principles to minimize their environmental footprint.

The development of efficient synthetic routes for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-